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Compound of Interest

Compound Name: Cryosim-3

Cat. No.: B606820 Get Quote

For researchers, scientists, and drug development professionals utilizing Cryosim-3, a potent

and selective TRPM8 receptor agonist, ensuring its proper disposal is a critical component of

laboratory safety and environmental responsibility. This guide provides a comprehensive, step-

by-step procedure for the safe handling and disposal of Cryosim-3, CAS Number 1507344-37-

7.

Chemical and Physical Properties
A clear understanding of Cryosim-3's properties is fundamental to its safe management. The

following table summarizes its key chemical and physical data.
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Property Value

Chemical Name 1-Diisopropylphosphorylnonane

Alias C3

CAS Number 1507344-37-7

Molecular Formula C₁₅H₃₃OP

Molecular Weight 260.40 g/mol

Form Oil[1]

Color Colorless to yellow[1]

Hazard Classification Not a hazardous substance or mixture[2]

Storage Temperature 2-8°C[1]

Experimental Protocols: Disposal of Cryosim-3
Based on the Safety Data Sheet (SDS), Cryosim-3 is not classified as a hazardous substance.

[2] However, it is imperative to follow standard laboratory procedures for chemical waste to

ensure safety and compliance.

Personnel Safety: Before beginning any disposal procedure, ensure appropriate Personal

Protective Equipment (PPE) is worn, including:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Disposal of Unused or Waste Cryosim-3 (as supplied):

Consult Local Regulations: Always consult your institution's Environmental Health and Safety

(EHS) department and local regulations for chemical waste disposal. Procedures can vary

significantly.
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Waste Collection:

Transfer any unused or waste Cryosim-3 into a designated and clearly labeled chemical

waste container.

The container should be made of a compatible material, such as glass or high-density

polyethylene.

The label should include the full chemical name ("Cryosim-3" or "1-

Diisopropylphosphorylnonane") and the CAS number (1507344-37-7).

Storage: Store the waste container in a designated, well-ventilated, and secure chemical

waste storage area, away from incompatible materials.

Arranging for Pickup: Contact your institution's EHS or a licensed chemical waste disposal

contractor to arrange for the collection and proper disposal of the waste.

Disposal of Diluted Solutions or Contaminated Materials:

Aqueous Solutions: While Cryosim-3 is described as water-soluble, disposal of dilute

aqueous solutions down the drain is generally not recommended without explicit approval

from your EHS department. Collect these solutions in a labeled aqueous waste container.

Contaminated Labware:

Disposable Items: Items such as pipette tips, and gloves that are contaminated with

Cryosim-3 should be placed in a designated solid chemical waste container.

Reusable Glassware: Glassware should be decontaminated by rinsing with an appropriate

solvent (e.g., ethanol or acetone) in a fume hood. The rinsate should be collected as

hazardous waste. After decontamination, the glassware can be washed according to

standard laboratory procedures.

Logical Workflow for Cryosim-3 Disposal
The following diagram illustrates the decision-making process and steps for the proper disposal

of Cryosim-3.
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Cryosim-3 Disposal Workflow

Waste Assessment
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Final Disposal

Start: Cryosim-3 Waste Generated

Identify Waste Type

Collect in Labeled
Chemical Waste Container

Unused/PureSolid or Liquid?

Contaminated

Store in Designated
Waste Area

Collect Solid Waste
(Gloves, Pipette Tips)

Solid

Collect Liquid Waste
(Aqueous Solutions, Rinsate)

Liquid

Contact EHS for Pickup

End: Proper Disposal
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Cryosim-3 Disposal Workflow Diagram
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This guide is intended to provide essential information for the safe disposal of Cryosim-3.

Always prioritize your institution's specific protocols and consult with your EHS department to

ensure full compliance and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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